Cas no 709-23-9 (Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-)
709-23-9 structure
Product Name:Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-
CAS No:709-23-9
MF:C10H12FNO
MW:181.206786155701
CID:546388
PubChem ID:19049611
Update Time:2025-04-19
Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-
- 2-(dimethylamino)-1-(4-fluorophenyl)ethanone
- DTXSID10597719
- 2-(Dimethylamino)-1-(4-fluorophenyl)ethan-1-one
- AKOS008964622
- SCHEMBL5720470
- 709-23-9
-
- Inchi： 1S/C10H12FNO/c1-12(2)7-10(13)8-3-5-9(11)6-4-8/h3-6H,7H2,1-2H3
- InChI Key： VKQHJWXHBISWQN-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(CN(C)C)=O
Computed Properties
- Exact Mass: 181.09036
- Monoisotopic Mass: 181.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
709-23-9 (Ethanone, 2-(dimethylamino)-1-(4-fluorophenyl)-) Related Products
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